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Compound of Interest

Compound Name: Antifungal agent 75

Cat. No.: B12368005 Get Quote

In-Depth Technical Guide: Antifungal Agent 75
This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and biological activities of the novel antifungal agent 75. The

information is intended for researchers, scientists, and professionals involved in the discovery

and development of new antifungal therapies.

Chemical Identity and Structure
Antifungal agent 75, also identified as compound 6r, is a potent synthetic molecule with

significant activity against pathogenic fungi, particularly Candida albicans.

Chemical Name: N-[2-[4-(4-acetylpiperazin-1-yl)phenoxy]ethyl]-2,4-dichloro-N-[2-(2,4-

difluorophenyl)-2-hydroxy-3-(1,2,4-triazol-1-yl)propyl]benzenesulfonamide[1] Molecular

Formula: C₃₁H₃₂Cl₂F₂N₆O₅S[1] PubChem CID: 169450072[1]

Below is the 2D chemical structure of Antifungal Agent 75.
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Physicochemical Properties
A summary of the key physicochemical properties of Antifungal Agent 75 is presented in the

table below. These properties are crucial for understanding the compound's absorption,

distribution, metabolism, and excretion (ADME) profile.
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Property Value Reference

Molecular Weight 709.6 g/mol [1]

XLogP3-AA 4 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
11 [1]

Rotatable Bond Count 12 [1]

Exact Mass 708.1500010 Da [1]

Monoisotopic Mass 708.1500010 Da [1]

Biological Activity and Mechanism of Action
Antifungal agent 75 demonstrates potent activity against Candida albicans, a prevalent fungal

pathogen. Its mechanism of action involves the disruption of fungal cell membrane integrity and

function through multiple effects. The agent has been shown to significantly inhibit the

formation of C. albicans biofilms, increase the permeability of the cell membrane, and reduce

the cellular levels of ergosterol, a critical component of the fungal cell membrane. This multi-

faceted attack on the cell membrane ultimately leads to the destruction of the cell structure and

potent antifungal activity.

The primary molecular target of azole antifungals, the class to which Antifungal Agent 75
likely belongs based on its structure and effects on ergosterol, is the enzyme lanosterol 14α-

demethylase (encoded by the ERG11 gene). This enzyme is a key component of the ergosterol

biosynthesis pathway.

Signaling Pathway: Ergosterol Biosynthesis Inhibition
The following diagram illustrates the generally accepted mechanism of action for azole

antifungals, which involves the inhibition of the ergosterol biosynthesis pathway.
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Start: Prepare C. albicans
inoculum

Dispense inoculum into
96-well plate

Add serial dilutions of
Antifungal Agent 75

Incubate plate to allow
biofilm formation

Wash wells to remove
planktonic cells

Quantify biofilm biomass
(e.g., Crystal Violet staining

or XTT assay)

Analyze data and
determine MIC/IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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